5-({[4-(benzylamino)-3-nitrophenyl]sulfonyl}amino)isophthalic acid

• IUPAC Name: 5-[[4-(benzylamino)-3-nitrophenyl]sulfonylamino]benzene-1,3-dicarboxylic acid
• InChI: InChI=1S/C21H17N3O8S/c25-20(26)14-8-15(21(27)28)10-16(9-14)23-33(31,32)17-6-7-18(19(11-17)24(29)30)22-12-13-4-2-1-3-5-13/h1-11,22-23H,12H2,(H,25,26)(H,27,28)
• InChI Key: ZACJTYZXZNARNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC2=C(C=C(C=C2)S(=O)(=O)NC3=CC(=CC(=C3)C(=O)O)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C21H17N3O8S
• Molecular Weight: 471.4 g/mol

Description

5-({[4-(benzylamino)-3-nitrophenyl]sulfonyl}amino)isophthalic acid, commonly known as BISA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BISA is a sulfonamide-based molecule that exhibits unique properties, making it an ideal candidate for use in scientific research.

Mechanism of Action

The mechanism of action of BISA involves the binding of the molecule to specific metal ions, resulting in the formation of a complex. The complex formation leads to a change in the electronic structure of the molecule, resulting in fluorescence emission. The selectivity of BISA towards specific metal ions is due to the presence of the sulfonamide group, which acts as a chelating agent.
Biochemical and Physiological Effects:
BISA has been shown to exhibit minimal toxicity and has no significant effects on biochemical and physiological processes. The molecule is stable under physiological conditions, making it an ideal candidate for use in biological studies.

Advantages and Limitations for Lab Experiments

BISA has several advantages for use in lab experiments. The molecule exhibits high selectivity towards specific metal ions, making it an ideal candidate for developing sensors and probes. BISA is also stable under physiological conditions, making it suitable for use in biological studies. However, the limitations of BISA include its low solubility in water, which can limit its use in aqueous environments.

Future Directions

There are several future directions for research on BISA. One of the most significant areas of research is the development of BISA-based sensors for detecting metal ions in environmental samples and medical diagnosis. Another future direction is the use of BISA in the development of targeted drug delivery systems. BISA can be used as a ligand for specific metal ions, allowing for the selective delivery of drugs to specific cells or tissues. Additionally, further studies on the mechanism of action of BISA can lead to the development of new fluorescent probes and sensors.

Synthesis Methods

The synthesis of BISA involves the reaction of 4-(benzylamino)-3-nitrobenzenesulfonamide with isophthalic anhydride. The reaction is carried out in the presence of a catalyst and under controlled conditions to obtain BISA as a white crystalline solid. The yield of the reaction is typically high, making it a cost-effective synthesis method.

Scientific Research Applications

BISA has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of BISA is in the development of fluorescent sensors for detecting metal ions. BISA has a unique structure that allows it to selectively bind to specific metal ions, resulting in fluorescence emission. This property makes BISA an ideal candidate for use in environmental monitoring and medical diagnosis.